Cas no 1804083-32-6 (1-Bromo-3-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one
• CAS No: 1804083-32-6
• MF: C₁₀H₉BrF₂O₃
• MW: 295.077469587326
• CID: 4976571
• Update Time: 2025-10-30

1-Bromo-3-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one

• Inchi： 1S/C10H9BrF2O3/c11-5-8(15)3-6-1-2-7(14)4-9(6)16-10(12)13/h1-2,4,10,14H,3,5H2
• InChI Key： JYNJIQPOUOMDLE-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=CC=1OC(F)F)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5

Additional information on 1-Bromo-3-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one

Introduction to 1-Bromo-3-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one (CAS No. 1804083-32-6) in Modern Chemical and Pharmaceutical Research

1-Bromo-3-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one, identified by its CAS number 1804083-32-6, is a sophisticated organic compound that has garnered significant attention in the realms of chemical synthesis and pharmaceutical development. This molecule, characterized by its brominated aromatic ring and functionalized side chain, exhibits a unique combination of structural features that make it a valuable intermediate in the creation of bioactive molecules. The presence of both difluoromethoxy and hydroxy substituents on the phenyl ring introduces a rich palette of electronic properties, enabling diverse interactions with biological targets.

The compound’s structural motif is particularly intriguing due to its potential applications in drug discovery. The bromo group at the third position of the propanone backbone serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic scaffolds. Meanwhile, the difluoromethoxy group is known for its ability to modulate metabolic stability and binding affinity, a feature that has been extensively explored in the design of modern therapeutics. The adjacent hydroxy group further enhances the molecule’s reactivity, allowing for modifications like etherification or esterification, which can fine-tune its pharmacological profile.

Recent advancements in medicinal chemistry have highlighted the importance of 1-Bromo-3-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one as a building block for novel pharmacophores. For instance, studies have demonstrated its utility in generating inhibitors targeting enzyme families involved in inflammatory pathways. The difluoromethoxy moiety, in particular, has been shown to improve binding interactions with protein pockets by introducing halogen bonding or enhancing lipophilicity. This has spurred interest in developing analogs of this compound that could exhibit enhanced efficacy or selectivity in treating conditions such as autoimmune disorders or neurodegenerative diseases.

In synthetic chemistry, the preparation of 1-Bromo-3-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one exemplifies the ingenuity behind modern organic synthesis strategies. The synthesis typically involves multi-step sequences that begin with the functionalization of a bromobenzene derivative, followed by selective protection and deprotection of hydroxyl groups, and finally, introduction of the propanone core through condensation reactions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the aromatic part of the molecule with high precision. These methodologies not only highlight the synthetic prowess but also underscore the importance of optimizing reaction conditions to achieve high yields and purity.

The pharmacological relevance of this compound is further underscored by its incorporation into several drug discovery campaigns aimed at identifying novel therapeutic agents. Researchers have leveraged its structural features to develop molecules with potential applications in oncology, where modulation of kinase activity is crucial. The ability to introduce diverse substituents around the propanone core while maintaining biological activity has made this compound a staple in virtual screening libraries and high-throughput screening assays. Such efforts have led to promising hits that are being further optimized for clinical development.

From a computational chemistry perspective, 1-Bromo-3-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one serves as an excellent candidate for molecular modeling studies. Its complex structure allows researchers to explore various conformational states and understand how different substituents influence its interactions with biological targets. Techniques such as molecular dynamics simulations and quantum mechanical calculations have been employed to predict binding affinities and identify key pharmacophoric elements. These insights are invaluable for designing next-generation compounds with improved pharmacokinetic properties.

The versatility of 1-Bromo-3-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. For example, derivatives of this compound have been investigated for their potential as intermediates in synthesizing liquid crystals or as precursors for crop protection agents. The dual functionality provided by the bromo and hydroxy groups allows for diverse derivatization pathways, making it a flexible platform for innovation across multiple scientific disciplines.

In conclusion, 1-Bromo-3-(2-(difluoromethoxy)-4-hydroxyphenyl)propan-2-one (CAS No. 1804083-32-6) represents a cornerstone molecule in contemporary chemical research. Its unique structural attributes enable it to serve as a critical intermediate in drug development, synthetic chemistry, and materials science. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in advancing scientific knowledge and developing innovative solutions to global challenges.